Cas no 50687-75-7 (Benzoic acid, 4-hydroxy-, 4-chlorophenyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, 4-chlorophenyl ester
• CAS No: 50687-75-7
• MF: C₁₃H₉ClO₃
• MW: 248.661762952805
• CID: 364290
• PubChem ID: 23297432
• Update Time: 2025-04-19

Benzoic acid, 4-hydroxy-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, 4-chlorophenyl ester
• (4-chlorophenyl) 4-hydroxybenzoate
• 50687-75-7
• 4-Chlorophenyl 4-hydroxybenzoate
• SCHEMBL1975085
• DTXSID10632674
• 4-Hydroxy-benzoic acid 4-chloro-phenyl ester

• Inchi： 1S/C13H9ClO3/c14-10-3-7-12(8-4-10)17-13(16)9-1-5-11(15)6-2-9/h1-8,15H
• InChI Key： BXXPTNJQVHYLIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 248.02407
• Monoisotopic Mass: 248.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53